lithium(1+) (3R)-6-hydroxy-3-methylhexanoate
Overview
Description
Lithium is a unique agent that has been used for over half a century for the treatment of bipolar affective disorder . It has compelling evidence in the treatment of mania, acute bipolar depression, and prophylaxis in bipolar affective disorder . Lithium salts such as lithium carbonate (Li2CO3), lithium citrate, and lithium orotate are mood stabilizers .
Synthesis Analysis
The synthesis of lithium compounds is a complex process. For example, the synthesis of LiNi1/3Co1/3Mn1/3O2 from waste lithium-ion batteries involves the use of d,l-malic acid . The process involves adjusting the metal ion ratio and pH of leachate, and a new cathode material for lithium-ion batteries is synthesized through a sol–gel process without other chelating reagents .Molecular Structure Analysis
The molecular structure of lithium compounds strongly influences ion transport through the polymer as well as across the interfaces and determines the values of a number of parameters needed for system models that can predict the performance of the battery .Chemical Reactions Analysis
Lithium-ion batteries undergo complex chemical reactions. For example, during the charging and discharging of LIBs, lithium (Li) ions intercalate in and out of the layers of the graphite crystal structure . These properties make graphite a suitable anode material for the efficient and reliable operation of batteries .Physical And Chemical Properties Analysis
Lithium has a melting point of 180.54 C, a boiling point of 1342 C, a specific gravity of 0.534 (20 C), and a valence of 1 . It is the lightest of the metals, with a density approximately half that of water .Mechanism of Action
Lithium’s mechanism of action is complex and multifaceted. It is known to decrease presynaptic dopamine activity and inactivate postsynaptic G protein, which reduces excitatory neurotransmission in the brain . It also enhances inhibitory neurotransmission by downregulating the NMDA receptor and inhibiting the myoinositol second messenger system directly .
Safety and Hazards
Lithium-ion batteries have been associated with an increase in fires and explosions. Factors that contribute to hazard development include flammable gas release, flaming, vented deflagrations, and explosions . Faulty manufacturing, damage, misuse, and aging of batteries can also increase the risk of battery fires .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for lithium(1+) (3R)-6-hydroxy-3-methylhexanoate involves the reaction of 3-methylhexanoic acid with lithium hydroxide in the presence of water to form lithium(1+) (3R)-6-hydroxy-3-methylhexanoate.", "Starting Materials": [ "3-methylhexanoic acid", "lithium hydroxide", "water" ], "Reaction": [ "Add 3-methylhexanoic acid to a reaction flask.", "Add water to the reaction flask and stir until the acid dissolves.", "Slowly add lithium hydroxide to the reaction flask while stirring.", "Heat the reaction mixture to 60-70°C and stir for 2-3 hours.", "Allow the reaction mixture to cool to room temperature.", "Filter the reaction mixture to remove any solids.", "Evaporate the solvent under reduced pressure to obtain lithium(1+) (3R)-6-hydroxy-3-methylhexanoate as a white solid." ] } | |
CAS RN |
2639392-84-8 |
Molecular Formula |
C7H13LiO3 |
Molecular Weight |
152.1 |
Purity |
95 |
Origin of Product |
United States |
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